Cas no 1361504-33-7 (Methyl 3-hydroxy-5-(2,4,6-trichlorophenyl)isonicotinate)
Methyl 3-hydroxy-5-(2,4,6-trichlorophenyl)isonicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-hydroxy-5-(2,4,6-trichlorophenyl)isonicotinate
-
- Inchi: 1S/C13H8Cl3NO3/c1-20-13(19)12-7(4-17-5-10(12)18)11-8(15)2-6(14)3-9(11)16/h2-5,18H,1H3
- InChI Key: PZZQFTIAFAXYKS-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1C1C=NC=C(C=1C(=O)OC)O)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 346
- XLogP3: 4.4
- Topological Polar Surface Area: 59.4
Methyl 3-hydroxy-5-(2,4,6-trichlorophenyl)isonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024002329-250mg |
Methyl 3-hydroxy-5-(2,4,6-trichlorophenyl)isonicotinate |
1361504-33-7 | 97% | 250mg |
659.60 USD | 2021-06-09 | |
| Alichem | A024002329-500mg |
Methyl 3-hydroxy-5-(2,4,6-trichlorophenyl)isonicotinate |
1361504-33-7 | 97% | 500mg |
1,029.00 USD | 2021-06-09 | |
| Alichem | A024002329-1g |
Methyl 3-hydroxy-5-(2,4,6-trichlorophenyl)isonicotinate |
1361504-33-7 | 97% | 1g |
1,696.80 USD | 2021-06-09 |
Methyl 3-hydroxy-5-(2,4,6-trichlorophenyl)isonicotinate Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on Methyl 3-hydroxy-5-(2,4,6-trichlorophenyl)isonicotinate
Comprehensive Overview of Methyl 3-hydroxy-5-(2,4,6-trichlorophenyl)isonicotinate (CAS No. 1361504-33-7)
Methyl 3-hydroxy-5-(2,4,6-trichlorophenyl)isonicotinate (CAS No. 1361504-33-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trichlorophenyl and isonicotinate moieties, exhibits potential applications in drug development and material science. Its molecular structure combines a hydroxyl group and a methyl ester, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its bioactive properties, which could lead to breakthroughs in antimicrobial and anti-inflammatory therapies.
In recent years, the demand for heterocyclic compounds like Methyl 3-hydroxy-5-(2,4,6-trichlorophenyl)isonicotinate has surged due to their role in precision medicine and sustainable agriculture. The compound's chlorinated aromatic ring contributes to its stability and reactivity, which are critical for designing targeted therapies. A growing trend in AI-driven drug discovery has also highlighted the importance of such molecules, as they can be optimized using machine learning algorithms to predict their pharmacokinetic profiles. This aligns with the broader industry shift toward computational chemistry and green synthesis methods.
One of the most frequently searched questions about CAS No. 1361504-33-7 revolves around its synthetic pathways and scalability. Laboratories are exploring catalyzed reactions and microwave-assisted synthesis to improve yield and reduce environmental impact. Additionally, the compound's potential as a building block for fluorescent probes has sparked interest in biomedical imaging applications. Its photophysical properties are under investigation for use in diagnostic tools, addressing the rising need for non-invasive detection technologies.
The isonicotinate core of this compound is a focal point for researchers studying enzyme inhibition and receptor modulation. Its ability to interact with biological targets makes it a candidate for neurodegenerative disease research, a hot topic in 2024 drug development. Furthermore, the trichlorophenyl group's lipophilicity enhances membrane permeability, a desirable trait for central nervous system (CNS) drugs. These attributes position Methyl 3-hydroxy-5-(2,4,6-trichlorophenyl)isonicotinate as a molecule of interest in personalized medicine.
From an industrial perspective, the compound's stability under ambient conditions and solubility profile are key advantages. Manufacturers are optimizing formulation strategies to integrate it into nanocarrier systems, a trending approach in drug delivery. Questions about its regulatory status and patent landscape are also common, reflecting the competitive nature of intellectual property in this niche. As sustainable chemistry gains traction, efforts to derive Methyl 3-hydroxy-5-(2,4,6-trichlorophenyl)isonicotinate from renewable feedstocks are underway.
In summary, Methyl 3-hydroxy-5-(2,4,6-trichlorophenyl)isonicotinate (CAS No. 1361504-33-7) represents a convergence of innovation and practical utility in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its relevance in addressing global challenges like drug resistance and environmental sustainability. As research progresses, this compound is poised to play a pivotal role in shaping the future of life sciences and industrial chemistry.
1361504-33-7 (Methyl 3-hydroxy-5-(2,4,6-trichlorophenyl)isonicotinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)